Cas no 2241141-55-7 (1-methyl-2-azabicyclo[2.2.2]octane hydrochloride)

• Product Name: 1-methyl-2-azabicyclo[2.2.2]octane hydrochloride
• CAS No: 2241141-55-7
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• CID: 5946369
• PubChem ID: 137971643
• Update Time: 2025-06-11

1-methyl-2-azabicyclo[2.2.2]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-azabicyclo[2.2.2]octane hydrochloride
• Z3303678505
• 1-methyl-2-azabicyclo[2.2.2]octane;hydrochloride
• 2241141-55-7
• EN300-6477255

• Inchi： 1S/C8H15N.ClH/c1-8-4-2-7(3-5-8)6-9-8;/h7,9H,2-6H2,1H3;1H
• InChI Key： NWOUMBMJMMJETR-UHFFFAOYSA-N
• SMILES： Cl.N1CC2CCC1(C)CC2

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 1-methyl-2-azabicyclo[2.2.2]octane hydrochloride

Compound CAS No. 2241141-55-7: 1-Methyl-2-Azabicyclo[2.2.2]Octane Hydrochloride

The compound with CAS No. 2241141-55-7, known as 1-methyl-2-azabicyclo[2.2.2]octane hydrochloride, is a bicyclic amine derivative with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic compounds, which are characterized by their nitrogen-containing bicyclic frameworks. The bicyclo[2.2.2]octane system is particularly notable for its rigid and stable structure, making it a valuable scaffold in drug design and materials science.

1-Methyl-2-azabicyclo[2.2.2]octane hydrochloride is synthesized through a series of well-established organic reactions, including alkylation, cycloaddition, and ring-closing metathesis. The methyl group substitution at the nitrogen atom introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity. Recent studies have explored the potential of this compound as a building block for more complex molecular architectures, particularly in the development of novel pharmaceutical agents.

In terms of physical properties, 1-methyl-2-azabicyclo[2.2.2]octane hydrochloride exhibits a high melting point due to its rigid bicyclic structure and strong intermolecular hydrogen bonding interactions facilitated by the hydrochloride counterion. The compound is also highly soluble in polar solvents, making it suitable for various analytical techniques such as NMR spectroscopy and mass spectrometry.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of bicyclic amine derivatives like this compound with unprecedented accuracy. For instance, density functional theory (DFT) calculations have revealed that the nitrogen atom in 1-methyl-azabicyclo[octane] systems plays a critical role in determining the compound's nucleophilicity and electrophilicity, which are essential for its participation in chemical reactions.

The application of 1-methyl-azabicyclo[octane] hydrochloride extends beyond traditional organic synthesis into areas such as catalysis and materials science. In catalysis, this compound has been investigated as a potential ligand for transition metal catalysts in asymmetric synthesis, where its rigid structure can impart high enantioselectivity to reactions.

Moreover, bicyclic amine derivatives like this compound have shown promise in pharmacological applications due to their ability to interact with biological targets such as enzymes and receptors. Recent research has focused on modifying the substituents on the bicyclic framework to enhance bioavailability and target specificity, paving the way for potential drug candidates in the treatment of various diseases.

In conclusion, CAS No. 2241141-55-7, or 1-methyl-azabicyclo[octane] hydrochloride, represents a versatile platform for exploring new chemical entities with diverse applications across multiple disciplines.